1-[4-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)butanoyl]indoline

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-4-(4-iodo-3,5-dimethylpyrazol-1-yl)butan-1-one
• InChI: InChI=1S/C17H20IN3O/c1-12-17(18)13(2)21(19-12)10-5-8-16(22)20-11-9-14-6-3-4-7-15(14)20/h3-4,6-7H,5,8-11H2,1-2H3
• InChI Key: YBLGSMPKPYANFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCCC(=O)N2CCC3=CC=CC=C32)C)I
• Molecular Formula: C17H20IN3O
• Molecular Weight: 409.26 g/mol

Description

1-[4-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)butanoyl]indoline is a chemical compound that has been synthesized for scientific research purposes. This compound has been studied for its potential use in various fields, including medicine and pharmacology.

Mechanism of Action

The mechanism of action of 1-[4-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)butanoyl]indoline is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes involved in inflammation and cancer development. It also induces apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 1-[4-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)butanoyl]indoline has various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, reduce the activity of certain enzymes involved in inflammation, and induce apoptosis in cancer cells. It has also been shown to have anti-angiogenic properties, meaning that it can prevent the formation of new blood vessels that are necessary for tumor growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[4-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)butanoyl]indoline in lab experiments is its potential as a therapeutic agent. It has been shown to have anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which requires specific reagents and conditions.

Future Directions

There are several future directions for the study of 1-[4-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)butanoyl]indoline. One area of interest is its potential use as a therapeutic agent for inflammatory diseases and cancer. Future studies could focus on optimizing the synthesis method to make it more efficient and cost-effective. Other future directions could include studying the compound's pharmacokinetics and toxicity profile, as well as its potential use in combination with other drugs for enhanced therapeutic effects.
Conclusion:
1-[4-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)butanoyl]indoline is a chemical compound that has been synthesized for scientific research purposes. It has been studied for its potential use as a therapeutic agent for inflammatory diseases and cancer. The compound has anti-inflammatory and anti-cancer properties and has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer development. Future studies could focus on optimizing the synthesis method and studying the compound's pharmacokinetics and toxicity profile.

Scientific Research Applications

1-[4-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)butanoyl]indoline has been studied for its potential use in various scientific research applications. One of the main areas of interest is its potential use as a therapeutic agent. Studies have shown that this compound has anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs.